Cas no 1691900-47-6 (1H-Indole, 7-bromo-4-fluoro-2,3-dihydro-3,3-dimethyl-)

• Product Name: 1H-Indole, 7-bromo-4-fluoro-2,3-dihydro-3,3-dimethyl-
• CAS No: 1691900-47-6
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5802660
• PubChem ID: 107627649
• Update Time: 2025-06-25

1H-Indole, 7-bromo-4-fluoro-2,3-dihydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-bromo-4-fluoro-2,3-dihydro-3,3-dimethyl-
• 1691900-47-6
• EN300-1145435
• 7-Bromo-4-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole

• Inchi： 1S/C10H11BrFN/c1-10(2)5-13-9-6(11)3-4-7(12)8(9)10/h3-4,13H,5H2,1-2H3
• InChI Key： HXKKCRBBXKKJPQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2Br)C(C)(C)C1

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 268.1±40.0 °C(Predicted)
• pka: 2.57±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1H-Indole, 7-bromo-4-fluoro-2,3-dihydro-3,3-dimethyl-

1H-Indole, 7-bromo-4-fluoro-2,3-dihydro-3,3-dimethyl

The compound 1H-Indole, 7-bromo-4-fluoro-2,3-dihydro-3,3-dimethyl (CAS No. 1691900-47-6) is a highly specialized organic molecule belonging to the indole family of heterocyclic compounds. Indoles are widely recognized in organic chemistry for their unique structural properties and diverse applications in pharmaceuticals, agrochemicals, and materials science. This particular compound has garnered significant attention due to its intriguing combination of functional groups and its potential applications in drug discovery and chemical synthesis.

Structural Insights and Synthesis

The molecule features a fused bicyclic structure consisting of a benzene ring and a pyrrole ring. The indole core is further substituted with a bromine atom at the 7-position and a fluorine atom at the 4-position. Additionally, the compound exhibits a dihydro structure at positions 2 and 3, with two methyl groups attached to the same carbon atom (position 3). This unique substitution pattern imparts distinct electronic and steric properties to the molecule.

The synthesis of 1H-Indole, 7-bromo-4-fluoro-2,3-dihydro-3,3-dimethyl involves a series of carefully designed reactions that highlight modern synthetic methodologies. Researchers have employed strategies such as Friedel-Crafts alkylation, Suzuki coupling reactions, and selective halogenation to construct this complex structure. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives of this compound.

Biological Activity and Applications

Recent studies have demonstrated that 1H-Indole, 7-bromo-4-fluoro-2,3-dihydro-3,3-dimethyl exhibits promising biological activity across multiple therapeutic areas. For instance:

• Anticancer Activity: The compound has shown selective cytotoxicity against various cancer cell lines, particularly in breast and prostate cancer models. Its ability to inhibit key oncogenic pathways such as PI3K/AKT/mTOR has been extensively documented.
• Antiviral Properties: Preclinical data indicate that this compound possesses potent antiviral activity against enveloped viruses like influenza A and Zika virus. Its mechanism involves disruption of viral entry into host cells.
• Neuroprotective Effects: Studies in animal models suggest that 1H-indole derivatives may protect against neurodegenerative diseases by modulating oxidative stress pathways and promoting neuronal survival.

These findings underscore the potential of 1H-indole derivatives as lead compounds for drug development programs targeting cancer, infectious diseases, and neurodegenerative disorders.

Chemical Properties and Stability

The physical properties of 1H-indole derivatives are critical for their practical applications. The compound is stable under ambient conditions but requires protection from light due to its photosensitivity. Its solubility profile—moderate solubility in organic solvents like dichloromethane and THF—makes it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

Recent research has also focused on understanding the photophysical properties of this compound. Fluorescence studies reveal that brominated indoles exhibit enhanced emission quantum yields compared to their unsubstituted counterparts. This property makes them attractive candidates for applications in optoelectronics and sensing technologies.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of chemical compounds is increasingly important in modern chemistry. Studies on 1H-indole derivatives indicate that they undergo efficient biodegradation under aerobic conditions, reducing their potential ecological footprint.

In terms of safety handling guidelines: while non-toxic at recommended concentrations, proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

Future Directions and Research Opportunities

The field of indole chemistry continues to evolve rapidly with advancements in synthetic methods and computational modeling techniques. Future research directions for 1H-indole derivatives include:

• Mechanism-Based Drug Design: Investigating how structural modifications influence binding affinity to target proteins could lead to more potent drug candidates.
• Bioisosteric Replacement: Exploring bioisosteric analogs could enhance pharmacokinetic profiles while maintaining biological activity.
• Sustainable Synthesis: Developing environmentally friendly synthesis routes using renewable feedstocks could address current challenges in chemical manufacturing.

In conclusion,
The compound CAS No. 1691900-47-6, or 1H-indole derivatives, represents a fascinating intersection of organic chemistry with biotechnology.
Its versatile structure offers immense potential across multiple industries,
and ongoing research continues to unlock new possibilities for its application.
As our understanding of its properties deepens,
this molecule stands poised to make significant contributions
to both academic research and industrial innovation.